Cas no 1339807-59-8 (4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole)

• Product Name: 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole
• CAS No: 1339807-59-8
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5716739
• PubChem ID: 63105143
• Update Time: 2025-07-23

4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1339807-59-8
• EN300-1146241
• 4-[(AZETIDIN-3-YLOXY)METHYL]-2-METHYL-1,3-THIAZOLE
• AKOS012405857
• Thiazole, 4-[(3-azetidinyloxy)methyl]-2-methyl-
• 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole

• Inchi： 1S/C8H12N2OS/c1-6-10-7(5-12-6)4-11-8-2-9-3-8/h5,8-9H,2-4H2,1H3
• InChI Key： ZEXIQTDRTGOMQY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)COC1CNC1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 285.9±35.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole

Professional Introduction to Compound with CAS No. 1339807-59-8 and Product Name: 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole

The compound with the CAS number 1339807-59-8 and the product name 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a thiazole core appended with an azetidine moiety, has garnered attention due to its unique structural and functional properties. The thiazole ring is a cornerstone in medicinal chemistry, widely recognized for its role in numerous bioactive molecules, while the incorporation of the azetidine unit introduces a distinct chemical scaffold that may enhance pharmacological activity and selectivity.

In recent years, there has been a surge in research focusing on thiazole derivatives as potential therapeutic agents. The structural motif of 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole combines the favorable pharmacokinetic properties of thiazole with the potential for enhanced binding affinity due to the flexible azetidine ring. This compound has been explored in various preclinical studies as a candidate for treating inflammatory and infectious diseases. The presence of both oxygen and sulfur atoms in the molecule contributes to its ability to interact with biological targets through multiple binding mechanisms, including hydrogen bonding and hydrophobic interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step involves the formation of an ether linkage between the azetidin-3-yloxy group and the methyl group attached to the thiazole ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. The use of such methodologies underscores the importance of modern chemical tools in optimizing the synthesis of complex molecules like this one.

One of the most compelling aspects of 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole is its potential as a scaffold for drug discovery. The combination of the thiazole and azetidine rings creates a diverse chemical space that can be modified to target specific biological pathways. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes involved in bacterial infections and inflammatory responses. The flexibility introduced by the azetidine ring allows for conformational adjustments that may improve binding to protein targets, thereby enhancing therapeutic efficacy.

The pharmacological profile of this compound has been evaluated through both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole and key enzymes such as COX-2 (cyclooxygenase-2) and lipoxygenase, which are implicated in inflammation. In vitro experiments have corroborated these findings, showing significant inhibitory effects on these enzymes at submicromolar concentrations. These results highlight the compound's potential as a lead molecule for developing novel anti-inflammatory drugs.

Furthermore, the compound's stability under various physiological conditions makes it an attractive candidate for further development. Stability studies have shown that it maintains its integrity in aqueous solutions at physiological pH, suggesting its suitability for formulation into oral or injectable medications. Additionally, preliminary toxicology studies indicate that it exhibits low toxicity profiles in animal models, which is crucial for advancing it towards clinical trials.

The integration of cutting-edge technologies into the study of this compound has also led to novel insights into its mechanism of action. Mass spectrometry techniques have been employed to analyze its degradation products, providing valuable information about its metabolic pathways. These findings are essential for understanding how the body processes this compound and for identifying potential side effects early in the development process.

As research continues to evolve, compounds like 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole are expected to play a pivotal role in addressing unmet medical needs. The synergistic combination of structural features from both thiazole and azetidine moieties offers a rich foundation for designing next-generation therapeutics. By leveraging advances in synthetic chemistry and biopharmaceutical research, scientists are paving the way for more effective treatments against a wide range of diseases.

In conclusion, 4-[(Azetidin-3-yloxy)methyl]-2-methyl-1,3-thiazole (CAS No. 1339807-59-8) represents a promising candidate in pharmaceutical research due to its unique structural features and favorable pharmacological properties. Its potential as an anti-inflammatory agent has been supported by both computational and experimental evidence, making it an exciting prospect for further development. As our understanding of biological targets continues to expand, compounds like this one will undoubtedly contribute significantly to advancements in drug discovery and development.